2-fluoro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopentan-1-amine

• IUPAC Name: 2-fluoro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopentan-1-amine
• InChI: InChI=1S/C10H15FN2O/c1-7-5-8(13-14-7)6-12-10-4-2-3-9(10)11/h5,9-10,12H,2-4,6H2,1H3
• InChI Key: WGKZMZPNYKSTCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC2CCCC2F
• Molecular Formula: C10H15FN2O
• Molecular Weight: 198.24 g/mol

Description

The compound “2-fluoro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopentan-1-amine” is a complex organic molecule. It contains a cyclopentane ring, which is a five-membered ring of carbon atoms, and an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The presence of a fluorine atom and an amine group (-NH2) further adds to the complexity of this molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the cyclopentane and oxazole rings, followed by the introduction of the fluorine atom and the amine group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopentane and oxazole rings would likely contribute to the rigidity of the molecule, while the fluorine atom and the amine group could be involved in various interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the fluorine atom and the amine group. The fluorine atom is highly electronegative, which could make the compound reactive towards nucleophiles. The amine group could act as a base or nucleophile in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its polarity, while the cyclopentane and oxazole rings could affect its shape and size.

Scientific Research Applications

Kinase Inhibition

• 2-fluoro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopentan-1-amine has demonstrated selective inhibition of the RET kinase. . This property makes it promising for targeted cancer therapies.

Antimicrobial Potential

• . Imidazole derivatives have been explored for their antibacterial and antifungal properties, making this compound an interesting candidate for further investigation.

Cancer Treatment

• In vivo studies have revealed that 2-fluoro-N-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopentan-1-amine effectively inhibits non-small cell lung cancer (NSCLC) and thyroid cancer xenografts driven by various RET mutations and fusions. .

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include exploring its use in the development of new materials or drugs.